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Compound of Interest

Compound Name: Nms-P118

Cat. No.: B609609 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of NMS-P118 using Dimethyl Sulfoxide (DMSO) as the solvent. NMS-P118
is a potent and highly selective inhibitor of Poly (ADP-ribose) polymerase 1 (PARP-1), a key

enzyme in the base excision repair pathway for DNA single-strand breaks.[1] Proper

preparation of stock solutions is critical for ensuring experimental reproducibility and accuracy.

This guide includes key physicochemical data, a step-by-step protocol, and recommendations

for storage to maintain the compound's stability and activity.

Physicochemical and Handling Properties
All quantitative data for NMS-P118 is summarized in the table below for easy reference. Handle

NMS-P118 in a designated area, such as a chemical fume hood, using appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.
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Property Value Citations

Molecular Formula C₂₀H₂₄F₃N₃O₂ [1][2][3]

Molecular Weight 395.42 g/mol [2][3][4]

Appearance
White to off-white crystalline

solid
[1][5]

Purity ≥98% [1]

Mechanism of Action
Potent and selective PARP-1

inhibitor
[1][4][6]

Selectivity

~150-fold selective for PARP-1

(K_d = 0.009 µM) over PARP-2

(K_d = 1.39 µM)

[4][5]

Solubility in DMSO

Up to 16 mg/mL (approx. 40.46

mM). May require ultrasonic

agitation and gentle warming

to fully dissolve.

[5][7]

Recommended Solvent
Anhydrous/Hygroscopic-free

DMSO
[5][8]

Storage (Powder) -20°C for up to 3 years [5][7]

Storage (DMSO Stock)

-80°C for up to 2 years; -20°C

for up to 1 year. Aliquoting is

recommended.

[5]

NMS-P118 Mechanism of Action
NMS-P118 selectively inhibits PARP-1, an enzyme crucial for repairing DNA single-strand

breaks (SSBs). When SSBs occur, PARP-1 binds to the damaged site and synthesizes Poly

(ADP-ribose) chains, which recruits other DNA repair proteins. By inhibiting this process, NMS-
P118 prevents the repair of SSBs, leading to the formation of more lethal double-strand breaks

during DNA replication, particularly impacting cancer cells with deficiencies in other repair

pathways (e.g., BRCA1/2 mutations).
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Caption: NMS-P118 inhibits PARP-1, blocking DNA single-strand break repair.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of NMS-P118 in DMSO.

Materials and Equipment
NMS-P118 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance (sensitive to 0.1 mg)

Sterile microcentrifuge tubes (1.5 mL) or cryovials
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Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Experimental Workflow
The overall workflow for preparing the stock solution is illustrated below.

Start 1. Weigh NMS-P118
(e.g., 1 mg)

2. Calculate required
DMSO volume for 10 mM

3. Add calculated
volume of DMSO

4. Vortex/Sonicate
to dissolve

5. Aliquot into
sterile cryovials 6. Store at -80°C End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of NMS-
P118 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609609#how-to-prepare-nms-p118-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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